2,2-dimethyl-1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)propan-1-one
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Overview
Description
The compound “2,2-dimethyl-1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)propan-1-one” is a complex organic molecule. It contains a triazole moiety, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms . Triazole compounds are known to bind readily in the biological system with a variety of enzymes and receptors, showing versatile biological activities .
Scientific Research Applications
Antimicrobial Activity
Triazole compounds have been found to have significant antimicrobial activity . They have been used in the development of new classes of antibacterial agents to fight multidrug-resistant pathogens .
Antifungal Activity
Triazole-containing drugs such as fluconazole and voriconazole have been used as antifungal agents . These drugs have been effective in treating a variety of fungal infections .
Anticancer Activity
Triazolothiadiazine and its derivatives, which include the compound , have shown potential as anticancer agents . They have been found to inhibit the growth of cancer cells .
Anti-inflammatory and Analgesic Activity
Triazole compounds have also been found to have anti-inflammatory and analgesic properties . They can be used to treat conditions characterized by inflammation and pain .
Antioxidant Activity
Triazole compounds have demonstrated antioxidant activity . They can neutralize harmful free radicals in the body, potentially preventing damage to cells .
Antiviral Activity
Triazole compounds have shown potential as antiviral agents . They have been used in the treatment of viral infections .
Enzyme Inhibition
Triazole compounds have been found to inhibit various enzymes, including carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . This makes them useful in the treatment of conditions related to these enzymes .
Antitubercular Activity
Some triazole compounds have shown potent antitubercular activity . They have been used in the treatment of tuberculosis .
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound belongs to a class of molecules that include heterocyclic compounds such as imidazole and triazole . These compounds have been found to interact with a variety of biological targets, including enzymes, receptors, and ion channels . .
Mode of Action
Many heterocyclic compounds, including those containing imidazole and triazole moieties, often interact with their targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces . These interactions can lead to changes in the conformation or activity of the target, resulting in a biological response .
Biochemical Pathways
Many heterocyclic compounds are known to interact with various biochemical pathways, including signal transduction pathways, metabolic pathways, and cell cycle regulation pathways . The specific effects of this compound on these pathways would depend on its specific targets and mode of action.
Pharmacokinetics
Many factors can influence the pharmacokinetics of a compound, including its chemical structure, formulation, route of administration, and the patient’s physiological characteristics
Result of Action
Many heterocyclic compounds have been found to have various biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer activities . The specific effects of this compound would depend on its specific targets and mode of action.
Action Environment
The action, efficacy, and stability of this compound could be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. For example, the activity of many drugs can be affected by the pH of the environment, as this can influence the drug’s solubility and stability . Similarly, temperature can affect the rate of chemical reactions, including those involved in drug metabolism . Other molecules, such as proteins or lipids, can also interact with the drug, potentially affecting its activity or distribution .
properties
IUPAC Name |
2,2-dimethyl-1-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N7O/c1-14(2,3)13(22)21-7-5-20(6-8-21)12-10-11(15-9-16-12)19(4)18-17-10/h9H,5-8H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNKUHEAXCKWVRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CCN(CC1)C2=NC=NC3=C2N=NN3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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